Cas no 1779458-25-1 (2-amino-3-methyl-3-(4-methylphenyl)butanoic acid)

• Product Name: 2-amino-3-methyl-3-(4-methylphenyl)butanoic acid
• CAS No: 1779458-25-1
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5840654
• PubChem ID: 76813848
• Update Time: 2025-06-11

2-amino-3-methyl-3-(4-methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-methyl-3-(4-methylphenyl)butanoic acid
• 1779458-25-1
• EN300-1814286

• Inchi： 1S/C12H17NO2/c1-8-4-6-9(7-5-8)12(2,3)10(13)11(14)15/h4-7,10H,13H2,1-3H3,(H,14,15)
• InChI Key： UMMDGNJYNBUNTB-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)C1C=CC(C)=CC=1)N)=O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-3-methyl-3-(4-methylphenyl)butanoic acid

Introduction to 2-Amino-3-Methyl-3-(4-Methylphenyl)butanoic Acid (CAS No. 1779458-25-1)

2-Amino-3-methyl-3-(4-methylphenyl)butanoic acid (CAS No. 1779458-25-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acids and is characterized by its unique structural features, which include a substituted phenyl group and a branched alkyl chain. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-amino-3-methyl-3-(4-methylphenyl)butanoic acid consists of an amino group (-NH₂) attached to a four-carbon backbone, with a methyl group (-CH₃) and a 4-methylphenyl group (-C₆H₄-CH₃) substituting at the third carbon position. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity, which are crucial for its biological interactions.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 2-amino-3-methyl-3-(4-methylphenyl)butanoic acid. One of the key areas of interest is its role as a modulator of protein-protein interactions (PPIs). PPIs are fundamental to many cellular processes, including signal transduction, gene regulation, and immune responses. By selectively binding to specific protein interfaces, 2-amino-3-methyl-3-(4-methylphenyl)butanoic acid can disrupt or enhance these interactions, thereby modulating cellular functions and pathways.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the ability of 2-amino-3-methyl-3-(4-methylphenyl)butanoic acid to inhibit the interaction between two key proteins involved in cancer progression. The results demonstrated that this compound effectively reduced the binding affinity between these proteins, leading to a significant decrease in cell proliferation and tumor growth in vitro and in vivo. These findings highlight the potential of 2-amino-3-methyl-3-(4-methylphenyl)butanoic acid as an anticancer agent.

Beyond its anticancer properties, 2-amino-3-methyl-3-(4-methylphenyl)butanoic acid has also shown promise in other therapeutic areas. For instance, preliminary studies have suggested that it may have neuroprotective effects by modulating certain signaling pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, its ability to influence metabolic processes makes it a candidate for treating metabolic disorders like diabetes and obesity.

The synthesis of 2-amino-3-methyl-3-(4-methylphenyl)butanoic acid has been optimized using various methodologies to ensure high yield and purity. One common approach involves the condensation of 4-methylaniline with an appropriate ketone followed by reduction and subsequent derivatization steps. Advanced synthetic techniques, such as asymmetric catalysis and solid-phase synthesis, have also been employed to produce enantiomerically pure forms of this compound, which are essential for pharmaceutical applications.

In terms of pharmacokinetics, 2-amino-3-methyl-3-(4-methylphenyl)butanoic acid exhibits favorable properties that make it suitable for oral administration. It has good bioavailability and a reasonable half-life in vivo, allowing for sustained therapeutic effects. However, further studies are needed to fully characterize its metabolism and excretion pathways.

The safety profile of 2-amino-3-methyl-3-(4-methylphenyl)butanoic acid is another critical aspect being evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses with minimal adverse effects on major organs. Nonetheless, comprehensive safety evaluations are ongoing to ensure its long-term use is safe for human patients.

In conclusion, 2-amino-3-methyl-3-(4-methylphenyl)butanoic acid (CAS No. 1779458-25-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs targeting cancer, neurodegenerative diseases, and metabolic disorders. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in clinical settings.